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Compound of Interest

Compound Name: 5-Ethyl-2-nonanol

Cat. No.: B092646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 5-
Ethyl-2-nonanol, a branched-chain secondary alcohol with applications in the fragrance,

flavor, and chemical synthesis industries. Due to its specific molecular structure, understanding

its physicochemical properties is crucial for its effective application and formulation. This

document details its solubility in various solvents, outlines its expected stability under different

conditions, and provides detailed experimental protocols for researchers to determine these

properties empirically.

Physicochemical Properties of 5-Ethyl-2-nonanol
Property Value Source

Molecular Formula C₁₁H₂₄O [1][2]

Molecular Weight 172.31 g/mol [1][2]

CAS Number 103-08-2 [1][2]

IUPAC Name 5-ethylnonan-2-ol [2]

Boiling Point 223-225 °C [2]

Density 0.826-0.845 g/cm³ [2]

Water Solubility
57.47 mg/L at 25 °C

(estimated)
[3]
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Solubility Profile
The solubility of 5-Ethyl-2-nonanol is dictated by its amphiphilic nature, possessing a polar

hydroxyl (-OH) group and a long, nonpolar alkyl chain.[2] The long hydrophobic chain

significantly limits its solubility in water.[2] Conversely, it is expected to be readily soluble in a

wide range of organic solvents.

While extensive empirical data is not readily available in the literature, the following table

provides an estimated solubility profile based on the principle of "like dissolves like" and the

known behavior of similar long-chain alcohols. These estimations should be verified

experimentally using the protocol provided in Section 4.1.

Solvent Polarity Expected Solubility

Water High Very Low

Methanol High Soluble

Ethanol High Soluble

Acetone Medium Very Soluble

Acetonitrile Medium Soluble

Ethyl Acetate Medium Very Soluble

Dichloromethane Low Very Soluble

Diethyl Ether Low Very Soluble

Toluene Low Very Soluble

Hexane Low Very Soluble

Dimethyl Sulfoxide (DMSO) High Moderately Soluble

Stability Profile
The chemical stability of 5-Ethyl-2-nonanol is a key property for its application in various

formulations and synthetic processes.[2] As a secondary alcohol, its stability is influenced by

factors such as temperature, pH, light, and the presence of oxidizing agents.
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Thermal Stability
Long-chain secondary alcohols are generally stable under normal storage conditions. At

elevated temperatures, the primary degradation pathway is likely to be dehydration, leading to

the formation of alkenes.[4] This process is typically acid-catalyzed.

pH Stability
5-Ethyl-2-nonanol is expected to be stable across a neutral and alkaline pH range. In strongly

acidic conditions, particularly at elevated temperatures, acid-catalyzed dehydration may occur.

Oxidative Stability
As a secondary alcohol, 5-Ethyl-2-nonanol can be oxidized to a ketone, specifically 5-

ethylnonan-2-one.[5][6] This reaction can be initiated by strong oxidizing agents or through

auto-oxidation in the presence of oxygen, potentially accelerated by heat or light.

Photostability
Exposure to UV light can potentially lead to the formation of radical species, initiating

degradation pathways such as oxidation. The extent of photodegradation will depend on the

intensity and wavelength of the light source, as well as the presence of photosensitizers.

Experimental Protocols
The following sections provide detailed methodologies for the experimental determination of

the solubility and stability of 5-Ethyl-2-nonanol.

Protocol for Solubility Determination
This protocol outlines a method for determining the solubility of 5-Ethyl-2-nonanol in various

solvents at a specified temperature.

Objective: To quantify the solubility of 5-Ethyl-2-nonanol in a range of solvents.

Materials:

5-Ethyl-2-nonanol (high purity)
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Selected solvents (analytical grade)

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or water bath

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-

MS)

Volumetric flasks and pipettes

Syringes and filters (0.45 µm)

Procedure:

Preparation of Saturated Solutions:

1. Add an excess amount of 5-Ethyl-2-nonanol to a series of vials, each containing a known

volume of a different solvent.

2. Seal the vials tightly to prevent solvent evaporation.

3. Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C).

4. Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is

reached.

Sample Preparation for Analysis:

1. After equilibration, allow the vials to stand undisturbed at the set temperature for at least 4

hours to allow undissolved material to settle.

2. Carefully withdraw an aliquot of the supernatant using a syringe.
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3. Filter the aliquot through a 0.45 µm syringe filter into a clean vial to remove any

undissolved microparticles.

4. Accurately dilute the filtered solution with the same solvent to a concentration within the

calibrated range of the analytical method.

Quantitative Analysis:

1. Prepare a series of calibration standards of 5-Ethyl-2-nonanol in each solvent.

2. Analyze the calibration standards and the diluted samples by GC-FID or GC-MS.

3. Construct a calibration curve by plotting the peak area against the concentration of the

standards.

4. Determine the concentration of 5-Ethyl-2-nonanol in the diluted samples from the

calibration curve.

5. Calculate the solubility in the original saturated solution, taking into account the dilution

factor.

Data Presentation: The results should be presented in a table, expressing solubility in units

such as g/L or mg/mL for each solvent at the specified temperature.
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Preparation of Saturated Solutions

Sample Preparation

Quantitative Analysis

Add excess 5-Ethyl-2-nonanol to solvent

Seal vials

Equilibrate in shaker at constant temperature

Allow undissolved material to settle

Withdraw and filter supernatant

Dilute sample to known volume

Analyze standards and samples by GC

Prepare calibration standards

Construct calibration curve

Calculate solubility

Click to download full resolution via product page

Experimental workflow for solubility determination.
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Protocol for Stability Testing (Forced Degradation
Study)
This protocol describes a forced degradation study to identify potential degradation products

and degradation pathways for 5-Ethyl-2-nonanol.

Objective: To assess the stability of 5-Ethyl-2-nonanol under various stress conditions.

Materials:

5-Ethyl-2-nonanol (high purity)

Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

High-purity water

Suitable organic solvent (e.g., acetonitrile or methanol)

pH meter

Temperature-controlled oven

Photostability chamber

Stability-indicating analytical method (e.g., GC-MS or HPLC-UV/MS)

Procedure:

Preparation of Test Samples:

Prepare a stock solution of 5-Ethyl-2-nonanol in a suitable solvent (e.g.,

acetonitrile:water, 1:1 v/v) at a known concentration (e.g., 1 mg/mL).

Application of Stress Conditions:
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Acid Hydrolysis: Mix the stock solution with an equal volume of HCl solution. Store at an

elevated temperature (e.g., 60 °C) for a defined period (e.g., 24, 48, 72 hours).

Base Hydrolysis: Mix the stock solution with an equal volume of NaOH solution. Store at

an elevated temperature (e.g., 60 °C) for a defined period.

Oxidation: Mix the stock solution with an equal volume of H₂O₂ solution. Store at room

temperature for a defined period.

Thermal Degradation: Store the stock solution in a temperature-controlled oven at an

elevated temperature (e.g., 60 °C) for a defined period.

Photostability: Expose the stock solution to light in a photostability chamber according to

ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to exclude light.

Sample Analysis:

At each time point, withdraw an aliquot of the stressed sample.

If necessary, neutralize the acidic and basic samples before analysis.

Analyze the stressed samples and an unstressed control sample using a validated

stability-indicating method (e.g., GC-MS or HPLC-UV/MS).

Data Evaluation:

Compare the chromatograms of the stressed samples with the control sample.

Identify and quantify any degradation products.

Determine the percentage of degradation of 5-Ethyl-2-nonanol.

Propose potential degradation pathways based on the identified products.

Data Presentation: The results should be summarized in a table showing the percentage of

degradation and the major degradation products formed under each stress condition.
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Study Setup

Application of Stress Conditions

Analysis and Evaluation

Prepare stock solution of
5-Ethyl-2-nonanol

Divide into aliquots for each stress condition

Acid Hydrolysis
(HCl, heat)

Base Hydrolysis
(NaOH, heat)

Oxidation
(H₂O₂, RT)

Thermal Degradation
(Heat)

Photostability
(Light)

Sample at time points

Analyze by stability-indicating method
(e.g., GC-MS)

Identify and quantify degradants

Determine degradation pathways

Click to download full resolution via product page

Workflow for forced degradation study.
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Conclusion
This technical guide provides a foundational understanding of the solubility and stability of 5-
Ethyl-2-nonanol for professionals in research and drug development. While specific

experimental data is limited in public literature, the provided estimations and detailed

experimental protocols offer a robust framework for determining these critical parameters. The

inherent stability of its secondary alcohol structure, combined with its solubility in a wide range

of organic solvents, makes it a versatile molecule for various applications. The methodologies

outlined herein will enable researchers to generate the necessary data to support formulation

development, stability assessments, and regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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